Cas no 1270362-59-8 (3-amino-3-(3-bromopyridin-4-yl)propan-1-ol)

• Product Name: 3-amino-3-(3-bromopyridin-4-yl)propan-1-ol
• CAS No: 1270362-59-8
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5583345
• PubChem ID: 84694204
• Update Time: 2025-10-23

3-amino-3-(3-bromopyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3-BROMO(4-PYRIDYL))PROPAN-1-OL
• 4-Pyridinepropanol, γ-amino-3-bromo-
• 1270362-59-8
• EN300-1894094
• 3-amino-3-(3-bromopyridin-4-yl)propan-1-ol

• Inchi： 1S/C8H11BrN2O/c9-7-5-11-3-1-6(7)8(10)2-4-12/h1,3,5,8,12H,2,4,10H2
• InChI Key： QFCAOOQNGCICLI-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(CCO)N

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 377.7±37.0 °C(Predicted)
• pka: 14.71±0.10(Predicted)

Additional information on 3-amino-3-(3-bromopyridin-4-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(3-bromopyridin-4-yl)propan-1-ol (CAS No. 1270362-59-8)

3-amino-3-(3-bromopyridin-4-yl)propan-1-ol (CAS No. 1270362-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a 3-bromopyridin-4-yl moiety and an amino-propanol side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₁₁BrN₂O, and precise molecular weight (231.09 g/mol) make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 3-amino-3-(3-bromopyridin-4-yl)propan-1-ol has surged, driven by its role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "CAS 1270362-59-8 solubility" or "3-bromopyridine derivatives applications," reflecting its relevance in optimizing drug formulations. The compound’s bromopyridine core enables selective functionalization, making it a hotspot for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations, which are critical in modern medicinal chemistry.

From an industrial perspective, 3-amino-3-(3-bromopyridin-4-yl)propan-1-ol is synthesized via multi-step organic reactions, often involving palladium-catalyzed couplings or reductive amination. Its purity (>98% by HPLC) and stability under inert conditions are frequently discussed in forums focusing on "high-yield synthesis of amino alcohols." Environmental and regulatory compliance, such as REACH registration, further underscores its safe handling protocols, aligning with the growing emphasis on sustainable chemistry practices.

The compound’s physicochemical properties—including a melting point range of 110–115°C and logP value of 1.2—are pivotal for formulation scientists. Queries like "3-amino-3-(3-bromopyridin-4-yl)propan-1-ol solubility in DMSO" highlight its utility in preclinical studies. Additionally, its chiral center opens avenues for enantioselective synthesis, a topic trending in "asymmetric catalysis" research. Advanced analytical techniques like LC-MS and ¹H/¹³C NMR are employed to validate its structural integrity.

Emerging applications of CAS 1270362-59-8 extend to agrochemicals, where it acts as a precursor for herbicidal compounds. Patent literature reveals its incorporation in novel formulations targeting resistant weeds, resonating with searches for "bromopyridine-based agrochemicals." Its low ecotoxicity profile, as per OECD guidelines, makes it a candidate for green chemistry initiatives. Researchers also explore its potential in polymer science, particularly in designing functionalized monomers for conductive materials.

In summary, 3-amino-3-(3-bromopyridin-4-yl)propan-1-ol exemplifies the intersection of innovation and practicality in fine chemicals. Its adaptability to diverse synthetic pathways and compliance with industrial standards position it as a cornerstone in next-generation molecular design. For those investigating "amino alcohol derivatives in drug discovery" or "halogenated pyridine intermediates," this compound offers a compelling case study in structural optimization and application-driven research.